Cas no 1862745-97-8 (3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile)

3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile is a fluorinated pyrrolidine derivative with a nitrile-functionalized carbonyl group, offering versatility in synthetic chemistry applications. Its difluorinated pyrrolidine core enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug discovery. The electron-withdrawing nitrile group facilitates further functionalization, enabling its use as a key intermediate in the synthesis of bioactive molecules. The compound’s rigid structure and fluorine substitution contribute to improved binding affinity and selectivity in target interactions. Suitable for cross-coupling reactions and nucleophilic substitutions, it serves as a building block for pharmaceuticals and agrochemicals. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile structure
1862745-97-8 structure
Product Name:3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile
CAS No:1862745-97-8
MF:C7H8F2N2O
MW:174.148028373718
CID:5719613
PubChem ID:116991732
Update Time:2025-10-21

3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • starbld0019863
    • AKOS026708762
    • 3-(3,3-difluoropyrrolidin-1-yl)-3-oxopropanenitrile
    • 1862745-97-8
    • F1907-4301
    • 1-Pyrrolidinepropanenitrile, 3,3-difluoro-β-oxo-
    • 3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile
    • Inchi: 1S/C7H8F2N2O/c8-7(9)2-4-11(5-7)6(12)1-3-10/h1-2,4-5H2
    • InChI Key: YGBAHEBCDFRCLF-UHFFFAOYSA-N
    • SMILES: FC1(CN(C(CC#N)=O)CC1)F

Computed Properties

  • Exact Mass: 174.06046921g/mol
  • Monoisotopic Mass: 174.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 315.6±42.0 °C(Predicted)
  • pka: 4.07±0.40(Predicted)

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Additional information on 3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile

Research Briefing on 3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 1862745-97-8)

3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 1862745-97-8) is a fluorinated pyrrolidine derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their potential as building blocks in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the difluoropyrrolidine moiety and the cyanoacetamide group makes it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthetic applications and pharmacological potential of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. The researchers highlighted how the electron-withdrawing properties of the difluoropyrrolidine group enhance the compound's metabolic stability while maintaining favorable pharmacokinetic properties.

In terms of synthetic methodology, several improved routes to 3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile have been reported. A 2024 study in Organic Process Research & Development described a scalable, high-yield synthesis using a modified Buchwald-Hartwig amination followed by cyanoacetylation, achieving >90% purity with reduced environmental impact compared to previous methods. This advancement is particularly significant for potential industrial-scale production.

Structural-activity relationship (SAR) studies involving this compound have revealed interesting insights. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that modifications at the cyanoacetamide position can lead to compounds with enhanced binding affinity for various kinase targets. The difluoropyrrolidine scaffold was found to contribute to improved membrane permeability and CNS penetration in lead optimization studies for neurological targets.

From a safety and toxicology perspective, preliminary in vitro studies (2023) indicate that 3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile shows favorable cytotoxicity profiles in human hepatocyte models, with IC50 values >100 μM. However, researchers caution that these results are preliminary and that comprehensive in vivo toxicology studies would be necessary before clinical development of any derivatives.

The compound has also found applications in PET tracer development. A recent study (2024) in the Journal of Labelled Compounds and Radiopharmaceuticals reported its use as a precursor for fluorine-18 labeled probes targeting sigma receptors. The difluoropyrrolidine moiety provides both metabolic stability and favorable imaging characteristics for neurological applications.

Looking forward, several pharmaceutical companies have included derivatives of 3-(3,3-Difluoropyrrolidin-1-yl)-3-oxopropanenitrile in their preclinical pipelines, particularly for metabolic and CNS disorders. The compound's versatility and favorable physicochemical properties suggest it will continue to be an important building block in medicinal chemistry for the foreseeable future.

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